4-chloro-N-{3-[(4-chlorophenyl)sulfonyl]-4-hydroxy-2,5-dimethylphenyl}benzamide

• IUPAC Name: 4-chloro-N-[3-(4-chlorophenyl)sulfonyl-4-hydroxy-2,5-dimethylphenyl]benzamide
• InChI: InChI=1S/C21H17Cl2NO4S/c1-12-11-18(24-21(26)14-3-5-15(22)6-4-14)13(2)20(19(12)25)29(27,28)17-9-7-16(23)8-10-17/h3-11,25H,1-2H3,(H,24,26)
• InChI Key: FSEWSACCMMQZHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1O)S(=O)(=O)C2=CC=C(C=C2)Cl)C)NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H17Cl2NO4S
• Molecular Weight: 450.3 g/mol

Description

4-chloro-N-{3-[(4-chlorophenyl)sulfonyl]-4-hydroxy-2,5-dimethylphenyl}benzamide is a chemical compound used in scientific research. It is also known as GW 501516 or Endurobol. It is a selective agonist of the peroxisome proliferator-activated receptor delta (PPARδ) which is a nuclear receptor that regulates gene expression. This compound has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

4-chloro-N-{3-[(4-chlorophenyl)sulfonyl]-4-hydroxy-2,5-dimethylphenyl}benzamide works by activating the PPARδ receptor. This receptor regulates gene expression involved in lipid metabolism, glucose homeostasis, and inflammation. Activation of PPARδ by this compound leads to increased fatty acid oxidation, improved glucose uptake, and reduced inflammation.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects. It improves lipid metabolism by increasing fatty acid oxidation and reducing plasma triglycerides. It also improves glucose metabolism by increasing glucose uptake and improving insulin sensitivity. In addition, it reduces inflammation by inhibiting the expression of pro-inflammatory genes.

Advantages and Limitations for Lab Experiments

The advantages of using 4-chloro-N-{3-[(4-chlorophenyl)sulfonyl]-4-hydroxy-2,5-dimethylphenyl}benzamide in lab experiments include its high potency and selectivity for the PPARδ receptor. It is also well-tolerated and has a low toxicity profile. However, its limitations include its high cost and the need for specialized equipment and expertise for its synthesis.

Future Directions

For research on 4-chloro-N-{3-[(4-chlorophenyl)sulfonyl]-4-hydroxy-2,5-dimethylphenyl}benzamide include investigating its potential therapeutic applications in various diseases such as diabetes, obesity, cardiovascular diseases, and cancer. In addition, further studies are needed to elucidate its mechanism of action and identify potential side effects and drug interactions. Moreover, the development of more cost-effective synthesis methods and the optimization of dosing regimens may enhance its potential clinical utility.
In conclusion, this compound is a promising compound with potential therapeutic applications in various diseases. Its mechanism of action involves the activation of the PPARδ receptor, leading to improved lipid and glucose metabolism and reduced inflammation. Future research is needed to further explore its potential clinical utility and optimize its dosing regimens.

Scientific Research Applications

4-chloro-N-{3-[(4-chlorophenyl)sulfonyl]-4-hydroxy-2,5-dimethylphenyl}benzamide has been extensively studied for its potential therapeutic applications in various diseases such as diabetes, obesity, cardiovascular diseases, and cancer. It has been shown to improve insulin sensitivity, increase glucose uptake, and reduce plasma triglycerides in animal models. In addition, it has been shown to improve exercise endurance and reduce muscle wasting in animal models.